Cas no 123637-51-4 (6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline)

• Product Name: 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline
• CAS No: 123637-51-4
• MF: C₁₁H₆BrClF₃N
• MW: 324.524251461029
• MDL: MFCD00153079
• CID: 138103
• PubChem ID: 2736346
• Update Time: 2025-11-06

6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline
• 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)-quinoline
• Quinoline,6-(bromomethyl)-4-chloro-2-(trifluoromethyl)-
• BUTTPARK 29\04-10
• 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)-1-azanaphthalene
• 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline 95%
• 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline, 95+%
• Ethyl4-nitro-1H-pyrazole-5-carboxylate
• DTXSID70371294
• 6-Bromomethyl-4-chloro-2-(trifluoromethyl)quinoline
• Quinoline, 6-(bromomethyl)-4-chloro-2-(trifluoromethyl)-
• PS-9869
• 6-Bromomethyl-4-chloro-2-(trifluoromethyl)-quinoline
• AKOS015836035
• FT-0620808
• MFCD00153079
• G11683
• A805129
• SB72408
• W-205176
• SCHEMBL485686
• 6-Bromomethyl-4-chloro-2-trifluoromethyl-quinoline
• 123637-51-4
• DB-041738

• MDL： MFCD00153079
• Inchi： 1S/C11H6BrClF3N/c12-5-6-1-2-9-7(3-6)8(13)4-10(17-9)11(14,15)16/h1-4H,5H2
• InChI Key： SJBKLFYWXYFAGT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C(=C(C=C(C(F)(F)F)N=2)Cl)C=1

Computed Properties

• Exact Mass: 322.93200
• Monoisotopic Mass: 322.93242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 119 °C
• PSA: 12.89000
• LogP: 4.80190
• Solubility: Not determined

6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36-45-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline

6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline

6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline is a highly specialized organic compound with the CAS number 123637-51-4. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a quinoline ring system with three substituents: a bromomethyl group at position 6, a chlorine atom at position 4, and a trifluoromethyl group at position 2. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. The bromomethyl group introduces electrophilic reactivity, while the trifluoromethyl group enhances the compound's stability and electronic properties. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for research and industrial applications.

One of the most promising applications of 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline lies in its potential as a building block for drug discovery. Quinoline derivatives are known for their ability to interact with biological targets, such as enzymes and receptors, making them valuable in medicinal chemistry. Researchers have explored the compound's ability to inhibit specific enzyme activities, which could lead to the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in materials chemistry have highlighted the importance of quinoline derivatives in creating efficient and stable electronic materials, further underscoring the significance of this compound.

The physical properties of 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline are also noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various chemical processes. The presence of halogen atoms (bromine and chlorine) significantly influences its reactivity, making it a versatile compound in both academic research and industrial settings.

From a toxicological perspective, understanding the safety profile of 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline is crucial for its safe handling and application. Recent studies have focused on assessing its acute and chronic toxicity, as well as its potential for bioaccumulation. These findings are essential for ensuring that the compound can be used responsibly in various industries without posing risks to human health or the environment.

In conclusion, 6-(Bromomethyl)-4-chloro-2-(trifluoromethyl)quinoline is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial contexts.